Cas no 2140374-99-6 (3-amino-3-methyl-4-(thiophen-3-yl)butanoic acid)

• Product Name: 3-amino-3-methyl-4-(thiophen-3-yl)butanoic acid
• CAS No: 2140374-99-6
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• CID: 6432380
• PubChem ID: 165518566
• Update Time: 2025-05-26

3-amino-3-methyl-4-(thiophen-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-methyl-4-(thiophen-3-yl)butanoic acid
• 2140374-99-6
• EN300-1286747

• Inchi： 1S/C9H13NO2S/c1-9(10,5-8(11)12)4-7-2-3-13-6-7/h2-3,6H,4-5,10H2,1H3,(H,11,12)
• InChI Key： VNYOIBCMYIJYBR-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CC(C)(CC(=O)O)N

Computed Properties

• Exact Mass: 199.06669983g/mol
• Monoisotopic Mass: 199.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 91.6Ų

Additional information on 3-amino-3-methyl-4-(thiophen-3-yl)butanoic acid

Comprehensive Overview of 3-amino-3-methyl-4-(thiophen-3-yl)butanoic acid (CAS No. 2140374-99-6)

3-amino-3-methyl-4-(thiophen-3-yl)butanoic acid (CAS No. 2140374-99-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique thiophene and amino acid moieties, serves as a versatile building block in drug discovery and material science. Its molecular structure, combining a thiophene ring with a branched aliphatic chain, offers distinct reactivity and functional properties, making it valuable for synthesizing novel therapeutics and agrochemicals.

In recent years, the demand for heterocyclic compounds like 3-amino-3-methyl-4-(thiophen-3-yl)butanoic acid has surged due to their applications in small-molecule drug development. Researchers are particularly interested in its potential as a pharmacophore for targeting neurological and metabolic disorders. The compound's carboxylic acid and primary amine groups enable facile derivatization, allowing chemists to explore its utility in peptide mimetics and enzyme inhibitors.

The synthesis of 3-amino-3-methyl-4-(thiophen-3-yl)butanoic acid typically involves multi-step organic reactions, including Grignard additions and reductive amination. Its CAS No. 2140374-99-6 is frequently searched in academic databases and chemical vendor platforms, reflecting its growing relevance. Analysts note its compatibility with green chemistry principles, as modern synthetic routes emphasize atom economy and catalytic efficiency.

From an industrial perspective, this compound aligns with trends in personalized medicine and bioconjugation. Its thiophene component is known for enhancing bioavailability and binding affinity in drug candidates, addressing common challenges like drug resistance. Additionally, its role in proteomics research has been highlighted in studies exploring post-translational modifications and metabolite profiling.

Environmental and regulatory considerations for 3-amino-3-methyl-4-(thiophen-3-yl)butanoic acid emphasize its biodegradability and low ecotoxicity. Unlike many synthetic intermediates, it does not require stringent hazard classifications, making it attractive for sustainable applications. Its logP value and water solubility data are often cited in QSAR modeling for predicting environmental fate.

Future research directions may explore its utility in bioorthogonal chemistry and nanomaterial functionalization. With the rise of AI-driven drug design, computational studies on this compound could accelerate its adoption in high-throughput screening platforms. Its structural analogs are already being investigated for anti-inflammatory and antioxidant properties, aligning with consumer interest in nutraceuticals.

In summary, 3-amino-3-methyl-4-(thiophen-3-yl)butanoic acid (CAS No. 2140374-99-6) represents a convergence of medicinal chemistry and sustainable synthesis. Its multifaceted applications—from drug discovery to material science—underscore its importance in contemporary scientific endeavors. As innovation continues, this compound is poised to play a pivotal role in addressing global health and technological challenges.